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Compound of Interest

Compound Name: Decyl acrylate

Cat. No.: B1670160

Decyl acrylate, with the IUPAC name decyl prop-2-enoate, is an acrylic acid ester that serves
as a versatile monomer in the synthesis of a wide range of polymers. Its unique chemical
structure, featuring a ten-carbon alkyl chain, imparts valuable properties such as
hydrophobicity, flexibility, and a low glass transition temperature to the resulting polymers.
These characteristics make it a valuable component in various industrial and research
applications, including coatings, adhesives, and notably, in the formulation of advanced drug
delivery systems. This technical guide provides an in-depth overview of decyl acrylate,
including its chemical and physical properties, synthesis and polymerization protocols, and its
applications in the pharmaceutical sciences.

Chemical and Physical Properties

Decyl acrylate is a clear, colorless liquid with a characteristic ester-like odor. It is readily
soluble in many organic solvents but has limited solubility in water. A summary of its key
chemical and physical properties is presented in Table 1.

Table 1: Chemical and Physical Properties of Decyl Acrylate
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Property Value Reference
CAS Number 2156-96-9

IUPAC Name decyl prop-2-enoate

Molecular Formula C13H2402

Molecular Weight 212.33 g/mol [1]

Boiling Point 158 °C at 50 mmHg

Density 0.878 g/cm3 at 20 °C

Flash Point 108 °C [2]
Solubility in Water Insoluble [1]

Synthesis and Polymerization

Decyl acrylate is typically synthesized through the esterification of acrylic acid with decanol.
This reaction is commonly catalyzed by a strong acid, such as sulfuric acid, and is carried out
under conditions that facilitate the removal of water to drive the reaction to completion.

Experimental Protocol: Synthesis of Decyl Acrylate

A detailed experimental protocol for the laboratory-scale synthesis of decyl acrylate is as
follows:

e Reaction Setup: A round-bottom flask is equipped with a magnetic stirrer, a reflux condenser,
and a Dean-Stark apparatus to collect the water produced during the reaction.

o Reagents: Acrylic acid and decanol are added to the flask, typically in a slight molar excess
of the alcohol. Toluene is often used as a solvent to facilitate azeotropic removal of water. A
catalytic amount of concentrated sulfuric acid is then carefully added. An inhibitor, such as
hydroquinone, is also added to prevent the premature polymerization of the acrylic acid and
the resulting decyl acrylate.

o Reaction: The mixture is heated to reflux. The water-toluene azeotrope condenses and is
collected in the Dean-Stark trap, with the toluene being returned to the reaction flask. The
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progress of the reaction can be monitored by the amount of water collected.

 Purification: Upon completion of the reaction, the mixture is cooled and washed with a
sodium bicarbonate solution to neutralize the acidic catalyst and any unreacted acrylic acid.
The organic layer is then washed with brine and dried over an anhydrous salt like
magnesium sulfate. The final product is purified by vacuum distillation to remove the solvent
and any high-boiling impurities.

Polymerization of Decyl Acrylate

Decyl acrylate can be polymerized through various methods, including free-radical
polymerization, to produce homopolymers or copolymers with other monomers. The choice of
polymerization technique and comonomers allows for the tailoring of the final polymer's
properties for specific applications.

Experimental Protocol: Copolymerization of Decyl
Acrylate and Styrene

The following protocol describes the free-radical copolymerization of decyl acrylate (DA) with
styrene:

Reaction Setup: A reaction flask is equipped with a magnetic stirrer, a condenser, and an

inlet for an inert gas, such as nitrogen.

» Reagents: A desired mass of decyl acrylate and a free-radical initiator, such as benzoyl
peroxide (BZP), are placed in the flask. Toluene is used as the solvent.

o Polymerization: The reaction mixture is heated to a specific temperature (e.g., 80°C) under a
nitrogen atmosphere. A desired mass of styrene is then added dropwise over a period of
time (e.g., 2 hours). The reaction is allowed to proceed for several hours (e.g., 6 hours) to
achieve a high conversion of the monomers.

» Termination and Purification: The polymerization is terminated by pouring the reaction
mixture into a non-solvent, such as methanol, with vigorous stirring. This causes the polymer
to precipitate. The precipitated polymer is then collected and further purified by redissolving it
in a suitable solvent (e.g., hexane) and reprecipitating it in methanol. The purified polymer is
finally dried under vacuum.
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Applications in Drug Development

The hydrophobicity and flexibility imparted by the decyl chain make decyl acrylate a valuable
monomer for the synthesis of polymers used in drug delivery systems. These polymers are
often biocompatible and can be designed to control the release of therapeutic agents.[3][4]

Transdermal Drug Delivery

Acrylate-based pressure-sensitive adhesives (PSAs) are widely used in transdermal drug
delivery (TDD) patches. Copolymers containing decyl acrylate can be tailored to have the
desired adhesion properties and drug solubility characteristics. The hydrophobic nature of the
decyl group can enhance the permeation of certain drugs through the skin. The flexibility of the
polymer ensures that the patch adheres well to the skin and is comfortable for the patient.
While specific formulations are proprietary, the general principle involves creating a polymer
matrix that can house the drug and release it at a controlled rate upon application to the skin.[1]

Nanoparticle-Based Drug Delivery

Polymers and copolymers of decyl acrylate can be used to formulate nanopatrticles for drug
encapsulation. These nanoparticles can protect the encapsulated drug from degradation and
control its release profile. The hydrophobic core of these nanopatrticles, formed by the decyl
acrylate segments, is suitable for encapsulating hydrophobic drugs. The surface of the
nanoparticles can be modified with hydrophilic polymers, such as polyethylene glycol (PEG), to
improve their stability in biological fluids and to prolong their circulation time.

Logical Workflow for Synthesis and Application

The following diagram illustrates the general workflow from the synthesis of decyl acrylate to
its application in a drug delivery system.
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Caption: Workflow for Decyl Acrylate Synthesis and Application.

Safety and Handling

Decyl acrylate is considered to be a skin and eye irritant. It is important to handle this
chemical with appropriate personal protective equipment, including gloves, safety glasses, and
a lab coat. Work should be conducted in a well-ventilated area or under a fume hood. In case
of contact with skin or eyes, the affected area should be flushed with copious amounts of water.
For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

Decyl acrylate is a key monomer in the development of specialized polymers with applications
in a variety of fields, including the pharmaceutical industry. Its unique properties allow for the
creation of materials with tailored characteristics for specific drug delivery challenges. The
experimental protocols provided in this guide offer a starting point for researchers interested in
synthesizing and utilizing decyl acrylate-based polymers in their work. As with any chemical,
proper safety precautions must be observed during its handling and use. The continued
exploration of polymers derived from decyl acrylate holds promise for the development of
innovative and effective drug delivery systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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